Imidazo[1,2-b]pyridazine-3-sulfonyl fluoride

• IUPAC Name: imidazo[1,2-b]pyridazine-3-sulfonyl fluoride
• InChI: InChI=1S/C6H4FN3O2S/c7-13(11,12)6-4-8-5-2-1-3-9-10(5)6/h1-4H
• InChI Key: YDYPBHQWDRWLDG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC=C(N2N=C1)S(=O)(=O)F
• Molecular Formula: C6H4FN3O2S
• Molecular Weight: 201.18 g/mol

Description

Imidazo[1,2-b]pyridazine-3-sulfonyl fluoride is a chemical compound that belongs to the class of imidazo[1,2-b]pyridazines. These compounds are known for their wide range of applications in medicinal chemistry. They are typically white to yellow or gray to brown in color.

Synthesis Analysis

The synthesis of imidazo[1,2-b]pyridazine derivatives has been widely studied. For instance, a new compound, ethyl 6-chloro-3-fluoroimidazo[1,2-b]pyridazine-2-carboxylate, was synthesized and characterized by spectroscopic techniques. The synthesis methods of imidazo[1,2-b]pyridazine compounds have been reported in various studies.

Molecular Structure Analysis

The molecular structure of imidazo[1,2-b]pyridazine derivatives is determined by spectroscopic techniques and X-ray diffraction (XRD) data. The optimized molecular crystal structures are determined based on density functional theory (DFT) calculations.

Chemical Reactions Analysis

Imidazo[1,2-b]pyridazine derivatives have been known to undergo various chemical reactions. For instance, the direct functionalization of this valuable scaffold has been considered as one of the most efficient strategies for the construction of imidazo[1,2-b]pyridazine derivatives.

Physical And Chemical Properties Analysis

Imidazo[1,2-b]pyridazine-3-sulfonyl fluoride is typically a white to yellow or gray to brown powder or crystals or liquid. The molecular weight of a similar compound, imidazo[1,2-b]pyridazine-3-sulfonyl chloride, is 217.64.

Mechanism of Action

Imidazo[1,2-b]pyridazine derivatives have been found to exhibit significant biological activities. For instance, 3-amino-imidazo[1,2-a]-pyridines were developed as glutamine synthetase (MtGS) inhibitors, a potential target for drug development.